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Compound of Interest

Compound Name: Mogroside IV (Standard)

Cat. No.: B2825499 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Mogroside IV is a cucurbitane triterpenoid glycoside and one of the sweetening compounds

found in the fruit of Siraitia grosvenorii, commonly known as monk fruit. As a natural, non-

caloric sweetener, the accurate quantification of Mogroside IV is essential for quality control in

the food and beverage industry, as well as for research and development of new products. This

application note provides a detailed protocol for the quantification of Mogroside IV using a

High-Performance Liquid Chromatography (HPLC) with Ultraviolet (UV) detection method. The

described method is simple, precise, and stable, making it suitable for routine analysis.

Mogroside IV Analytical Standard
A primary reference standard of Mogroside IV with certified purity should be used for the

preparation of calibration standards.

Table 1: Mogroside IV Standard Specifications
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Parameter Specification

CAS Number 89590-95-4

Molecular Formula C₅₄H₉₂O₂₄

Molecular Weight 1125.31 g/mol

Experimental Protocols
Standard Solution Preparation

Stock Solution (1 mg/mL): Accurately weigh 10 mg of Mogroside IV standard and dissolve it

in 10 mL of methanol in a volumetric flask.

Working Standard Solutions: Prepare a series of working standard solutions by diluting the

stock solution with methanol to achieve concentrations ranging from 0.05 mg/mL to 1.0

mg/mL.

Sample Preparation (from Siraitia grosvenorii fruit
powder)

Extraction:

Accurately weigh 1.0 g of dried and powdered Siraitia grosvenorii fruit into a centrifuge

tube.

Add 25 mL of 80% methanol in water (v/v).

Vortex for 1 minute to ensure the sample is thoroughly wetted.

Perform ultrasound-assisted extraction for 30 minutes at room temperature.

Centrifugation & Filtration:

Centrifuge the extract at 4000 rpm for 10 minutes.

Filter the supernatant through a 0.45 µm syringe filter into an HPLC vial.
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HPLC-UV Method
Table 2: Chromatographic Conditions

Parameter Condition

Instrument HPLC system with UV/Vis Detector

Column C18, 4.6 mm × 150 mm, 5 µm

Mobile Phase A 0.1% (v/v) Phosphoric Acid in Water

Mobile Phase B Acetonitrile

Gradient Elution

0-10 min: 10%-17% B10-20 min: 17% B20-30

min: 17%-20% B30-40 min: 20% B40-50 min:

20%-23% B50-60 min: 23% B60-70 min:

23%-26% B70-80 min: 26% B

Flow Rate 0.8 mL/min

Column Temperature 25°C

Detection Wavelength 203 nm[1] or 210 nm[2][3]

Injection Volume 10 µL

Method Validation Data
The following table summarizes the performance characteristics of the described HPLC-UV

method for the analysis of Mogroside IV and other mogrosides.[1]

Table 3: Method Validation Summary
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Parameter Result

Linearity (R²) ≥ 0.9992

Precision (RSD) 0.91% - 1.40%

Reproducibility (RSD) 0.97% - 3.89%

Recovery 97.99% - 102.34%

Diagrams

Sample & Standard Preparation

HPLC-UV Analysis Data Processing

Mogroside IV
Standard

Stock Solution
(1 mg/mL)

Working Standards
(0.05-1.0 mg/mL)

HPLC System
(C18 Column)

Siraitia grosvenorii
Fruit Powder

Ultrasound-Assisted
Extraction

Centrifugation &
Filtration

UV Detector
(203 nm / 210 nm)

Obtain
Chromatogram

Quantify
Mogroside IV

Click to download full resolution via product page

Caption: Experimental workflow for the HPLC-UV quantification of Mogroside IV.
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Caption: Logical relationship of the analytical components for Mogroside IV analysis.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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